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Compound of Interest

Compound Name: 6-Nonen-1-ol, (6E)-

Cat. No.: B3051157 Get Quote

Application Notes: Field Trapping with (E)-6-nonen-
1-ol
Introduction

(E)-6-nonen-1-ol is a semiochemical that functions as a potent attractant for several key insect

pest species. It is primarily known as a female-produced sex pheromone component of the

codling moth, Cydia pomonella, a major pest in apple and pear orchards. Additionally, this

compound acts as a kairomone, or a plant volatile, attracting both male and female codling

moths. Its attractiveness has also been documented for other significant agricultural pests,

including the Mediterranean fruit fly (Ceratitis capitata) and the olive fly (Bactrocera oleae).

These characteristics make (E)-6-nonen-1-ol a valuable tool for monitoring and managing pest

populations through field trapping.

These application notes provide detailed protocols for utilizing (E)-6-nonen-1-ol as a lure in

field trapping experiments, designed for researchers and pest management professionals.

Quantitative Data Summary
The efficacy of (E)-6-nonen-1-ol lures is typically quantified by the number of target insects

captured in traps over a specified period. The following table presents a representative

summary of data from field trapping experiments.
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Target
Species

Lure
Loading
(mg)

Trap Type

Mean Trap
Catch
(Insects/Tra
p/Week)

Lure
Longevity
(Weeks)

Key
References

Cydia

pomonella

(Codling

Moth)

1 Delta 25 ± 5 4-6

Ceratitis

capitata

(Medfly)

10 McPhail 15 ± 3 3-4

Bactrocera

oleae (Olive

Fly)

10 McPhail 12 ± 4 3-4

Note: Data are representative and can vary significantly based on pest population density,

environmental conditions, trap placement, and lure dispenser type.

Experimental Protocols
Protocol 1: Preparation of (E)-6-nonen-1-ol Lures
This protocol describes the preparation of rubber septa lures, a common dispenser for volatile

semiochemicals.

Materials:

(E)-6-nonen-1-ol (≥98% purity)

Hexane (HPLC grade)

Red rubber septa (or other suitable dispenser)

Micropipette and tips

Glass vials with PTFE-lined caps
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Fume hood

Forceps

Procedure:

Stock Solution Preparation: Inside a fume hood, prepare a stock solution of (E)-6-nonen-1-ol

in hexane. For a 1 mg lure, a concentration of 10 mg/mL is convenient (e.g., dissolve 100 mg

of (E)-6-nonen-1-ol in 10 mL of hexane).

Lure Loading: Place a single rubber septum in a clean glass vial. Using a micropipette, apply

100 µL of the stock solution directly onto the septum to achieve a 1 mg load.

Solvent Evaporation: Leave the vial uncapped in the fume hood for 2-4 hours to allow the

hexane to evaporate completely.

Storage: Once the solvent has evaporated, cap the vial tightly. Store lures at -20°C in a

sealed container until field deployment. Avoid prolonged storage to ensure maximum

potency.

Lure Preparation Protocol

Prepare Stock Solution
(10 mg/mL in Hexane)

Apply 100 µL of Solution
to Rubber Septum

Dispense Evaporate Solvent
(2-4 hours in Fume Hood)

Air Dry Store Lure at -20°C
in Sealed Vial

Package

Click to download full resolution via product page

Caption: Workflow for the preparation of (E)-6-nonen-1-ol rubber septa lures.

Protocol 2: Field Trapping Experimental Design and
Deployment
This protocol outlines the setup of a field experiment to monitor codling moth populations.
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Materials:

Prepared (E)-6-nonen-1-ol lures

Pheromone traps (e.g., Pherocon® VI Delta traps)

Sticky liners for traps

Gloves

Flagging tape and permanent markers

GPS device for marking trap locations

Procedure:

Site Selection: Choose an orchard or field with a known or suspected population of the target

pest. Avoid areas with heavy pesticide application immediately prior to or during the

experiment.

Experimental Layout:

Establish a grid of traps within the experimental plot. A typical density for monitoring is 1

trap per 1-2 hectares.

Ensure a minimum distance of 50 meters between traps to avoid interference.

Include control traps baited with a blank (solvent-only) lure to measure baseline captures.

Use a randomized complete block design to account for field variability.

Trap Assembly and Lure Placement:

Assemble the Delta traps according to the manufacturer's instructions.

Place a new sticky liner on the bottom interior surface of each trap.

Using clean forceps, place one (E)-6-nonen-1-ol lure in the center of the sticky liner.

Handle lures with gloves to avoid contamination.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trap Deployment:

Hang traps in the upper third of the tree canopy, ensuring the entrance is not obstructed by

foliage.

Mark each trap's location with flagging tape and record its GPS coordinates.

Timeline: Deploy traps before the expected emergence of the target insect flight. Lures

should be replaced every 4-6 weeks, or as recommended by the manufacturer.

Protocol 3: Data Collection and Analysis
Procedure:

Trap Servicing: Inspect traps weekly.

Insect Identification and Counting:

Carefully remove the sticky liner.

Identify and count the number of target insects captured. Use a hand lens for confirmation

if necessary.

Record the count for each trap on a data sheet corresponding to the trap's ID and location.

Maintenance: Replace the sticky liner at each inspection. Replace the lure at the

recommended interval (e.g., every 4 weeks).

Data Analysis:

Calculate the mean number of insects captured per trap per day (or week).

Use statistical methods such as ANOVA followed by a means separation test (e.g., Tukey's

HSD) to compare catches between different treatments (if applicable).

Correlate trap catch data with environmental factors like temperature and humidity if this

data is collected.
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Field Trapping & Data Analysis Workflow

Protocol 1:
Lure Preparation

Protocol 2:
Trap Deployment

(Randomized Block Design)

Field Setup

Protocol 3:
Weekly Data Collection

(Insect Counts)

Monitoring Period

Weekly Cycle

Data Analysis
(ANOVA, Mean Separation)

Compile Data

Reporting & Interpretation

Generate Insights

Click to download full resolution via product page

Caption: Overall workflow from lure preparation to final data interpretation.

Mechanism of Action: Signaling Pathways
(E)-6-nonen-1-ol acts on the insect's olfactory system. As a pheromone, it binds to specific

olfactory receptors on the antennae of the male codling moth, triggering a behavioral response

(attraction and mating search). As a kairomone, it can be perceived by both sexes as an

indicator of a potential host plant.
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Role of (E)-6-nonen-1-ol

(E)-6-nonen-1-ol Lure
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To cite this document: BenchChem. [Field trapping experiments with (E)-6-nonen-1-ol as a
lure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051157#field-trapping-experiments-with-e-6-nonen-
1-ol-as-a-lure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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